3,5-Dibromo-2-hydrazinyl-6-methylpyridine

• IUPAC Name: (3,5-dibromo-6-methylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C6H7Br2N3/c1-3-4(7)2-5(8)6(10-3)11-9/h2H,9H2,1H3,(H,10,11)
• InChI Key: ITRVZIRPTBGBRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1Br)Br)NN
• Molecular Formula: C6H7Br2N3
• Molecular Weight: 280.95 g/mol

Description

3,5-Dibromo-2-hydrazinyl-6-methylpyridine is a chemical compound with the molecular formula C6H7Br2N3. It has a molecular weight of 280.95.

Synthesis Analysis

While specific synthesis methods for 3,5-Dibromo-2-hydrazinyl-6-methylpyridine were not found, there are related compounds that have been synthesized. For instance, an optimized strategy for the synthesis of the potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine has been reported. Another study discusses the synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• The reactivity of pyridine derivatives towards nucleophiles, including hydrazine, has been explored for the synthesis of novel heterocyclic compounds. These studies have led to the development of new methodologies for constructing complex molecular frameworks, which are crucial in medicinal chemistry and material science (Adembri, Sio, Nesi, & Scotton, 1976)[https://consensus.app/papers/reactivity-methyl-36‐dichloropyridazin‐4‐ylacetate-adembri/28d753c75e3d56ca9b029876359c13ea/?utm_source=chatgpt].

Derivatization for Analytical Purposes

• A study on 2-hydrazino-1-methylpyridine has shown its utility as a highly sensitive derivatization reagent for oxosteroids in liquid chromatography-electrospray ionization-mass spectrometry (LC-ESI-MS). This highlights the potential of pyridine hydrazine derivatives for enhancing analytical methodologies in biochemistry and pharmacology (Higashi, Yamauchi, & Shimada, 2005)[https://consensus.app/papers/2hydrazino1methylpyridine-highly-derivatization-higashi/d0fd204524005318a35a36ab0d49dc60/?utm_source=chatgpt].

Development of Novel Organic Compounds

• Research has focused on the synthesis and characterization of novel pyridine and pyrazolo[3,4-b]pyridine derivatives through reactions with dimethylformamide-dimethylacetal (DMF-DMA) and hydrazine hydrate. These studies are significant for the discovery and development of new compounds with potential applications in various industrial and pharmaceutical fields (Elneairy, Gad-Elkareem, & Taha, 2007)[https://consensus.app/papers/reactions-synthesis-reactions-pyrazolo34‐bpyridine-elneairy/6d12163a08c55b1ca1afdc25d496e7ce/?utm_source=chatgpt].

Potential Biological Activities

• Novel substituted heterocyclic pyridine derivatives and their metal complexes have been synthesized and characterized, with studies indicating their potential as anticancer and antibacterial agents. Such research underscores the importance of pyridine derivatives in the development of new therapeutic agents (Chaitanya, Sudhakar, & Krishna, 2022)[https://consensus.app/papers/vitro-anticancer-antibacterial-studies-novel-chaitanya/c4315136b4ab5f94bb436dd8b855a77d/?utm_source=chatgpt].

Safety and Hazards

The safety data sheet for a similar compound, 2,5-Dibromo-3-methylpyridine, indicates that it is toxic if swallowed, causes skin irritation, and causes serious eye damage. It is recommended to handle with care, avoid ingestion, skin contact, and eye contact, and to use personal protective equipment.

Future Directions

While specific future directions for 3,5-Dibromo-2-hydrazinyl-6-methylpyridine are not available, there is a growing interest in the development of organic compounds containing fluorine, as they have unique physicochemical properties and biological activities.